4,4,4-Trifluoro-3-morpholinobutan-1-amine
Description
4,4,4-Trifluoro-3-morpholinobutan-1-amine, also known as TFB, is a chemical compound that has gained significant attention in scientific research due to its unique properties. TFB is a fluorinated amine that contains a morpholine ring and is commonly used as a reagent in organic synthesis.
Scientific Research Applications
Advanced Materials and Chemical Synthesis
A significant application area of 4,4,4-Trifluoro-3-morpholinobutan-1-amine is in the development of advanced materials and chemicals. This compound, due to its unique structure, is valuable in synthesizing various industrial chemicals, including agricultural products, pharmaceuticals, dyes, and high-energy materials. It plays a crucial role in producing heat-resistant polymers and products with fluorescent properties, contributing significantly to applied sciences, biotechnology, energy, and chemistry sectors (Nazarov et al., 2021).
Environmental Remediation
4,4,4-Trifluoro-3-morpholinobutan-1-amine-related compounds have shown promise in environmental remediation, particularly in the adsorption and removal of persistent organic pollutants like PFAS from water sources. Amine-functionalized sorbents, due to their interaction with pollutants, offer an efficient solution for treating municipal water and wastewater at low concentrations of pollutants (Ateia et al., 2019).
Organic Electronics
The compound's derivatives are explored in organic electronics, especially in the development of organic light-emitting diodes (OLEDs). Its application in OLEDs highlights its potential as an active material for green to near-infrared light emission, suggesting a pathway for creating metal-free infrared emitters (Squeo & Pasini, 2020).
Pharmacological Research
In pharmacological research, morpholine derivatives, including those related to 4,4,4-Trifluoro-3-morpholinobutan-1-amine, are studied for their broad spectrum of pharmacological activities. These compounds have shown potential in developing novel therapeutic agents due to their diverse pharmacophoric activities (Asif & Imran, 2019).
Water Treatment
The functionality of 4,4,4-Trifluoro-3-morpholinobutan-1-amine and its derivatives in water treatment is notable, especially in the removal of hazardous compounds through advanced oxidation processes. These processes are effective in degrading nitrogen-containing compounds, improving the efficacy of water treatment schemes and ensuring the safety of water for consumption and use (Bhat & Gogate, 2021).
Carbon Dioxide Capture
Another innovative application is in carbon dioxide capture, where amine-functionalized materials, including those derived from 4,4,4-Trifluoro-3-morpholinobutan-1-amine, have been used. These materials show high CO2 sorption capacity at low pressures, presenting a sustainable solution for addressing climate change (Lin, Kong, & Chen, 2016).
properties
IUPAC Name |
4,4,4-trifluoro-3-morpholin-4-ylbutan-1-amine |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H15F3N2O/c9-8(10,11)7(1-2-12)13-3-5-14-6-4-13/h7H,1-6,12H2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
HDOZZLMCCVQACQ-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1COCCN1C(CCN)C(F)(F)F |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H15F3N2O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
212.21 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
4,4,4-Trifluoro-3-morpholinobutan-1-amine | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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